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Compound of Interest

Compound Name: Z-Phe-Arg-pNA hydrochloride

CAS No.: 59188-54-4

Cat. No.: B1460584

Get Quote

Abstract & Introduction
Z-Phe-Arg-pNA (N-carbobenzoxy-L-phenylalanyl-L-arginine-p-nitroanilide) hydrochloride is a

high-specificity chromogenic substrate widely used to assay cysteine proteases, including

Cathepsin B, Cathepsin L, Cathepsin K, and Papain. Upon enzymatic cleavage, the substrate

releases p-nitroaniline (pNA), which can be quantified spectrophotometrically at 405–410 nm.

While the hydrochloride salt form improves aqueous solubility compared to the free base,

improper stock preparation often leads to precipitation, spontaneous hydrolysis, or inconsistent

kinetic data. This guide outlines a field-proven protocol for generating high-stability stock

solutions, ensuring assay reproducibility and data integrity.

Chemical & Physical Properties[1][2][3][4]
Understanding the physicochemical constraints of the reagent is critical for experimental

design.
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Property Specification

Chemical Name Z-Phe-Arg-pNA Hydrochloride

Synonyms N-Cbz-Phe-Arg-pNA · HCl; Z-FR-pNA

CAS Number 59188-54-4 (HCl salt)

Molecular Formula C₂₉H₃₃N₇O₆ · HCl

Molecular Weight 612.09 g/mol (HCl salt)

Solubility
DMSO (≥50 mg/mL); Methanol; Water (Limited

stability)

Detection
Absorbance at 405 nm (Extinction coeff. ε ≈

9,960 M⁻¹cm⁻¹)

Storage (Solid) -20°C, desiccated

ngcontent-ng-c2307461527="" class="ng-star-inserted">

Critical Note: Always verify if your supplier provides the free base (MW ~575.6) or the

hydrochloride salt (MW ~612.1). This protocol assumes the HCl salt.

Solvent Selection Strategy: DMSO vs. Water
Although Z-Phe-Arg-pNA HCl is moderately soluble in water (up to ~25 mg/mL with sonication),

water is NOT recommended for stock solutions.[1]

Hydrolytic Instability: In aqueous environments, the amide bond linking the pNA group is

susceptible to spontaneous non-enzymatic hydrolysis, particularly if the pH drifts or during

freeze-thaw cycles. This increases background absorbance (noise).

The DMSO Advantage: High-grade anhydrous DMSO (Dimethyl Sulfoxide) prevents

hydrolysis and inhibits microbial growth. It allows for high-concentration stocks (e.g., 100
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mM) that can be diluted >100-fold into the assay buffer, minimizing solvent effects on the

enzyme.

Detailed Protocol: Preparation of 10 mM Stock
Solution
This protocol describes the preparation of 1 mL of 10 mM stock solution.

Reagents & Equipment
Z-Phe-Arg-pNA Hydrochloride powder (Store at -20°C).[1]

Anhydrous DMSO (Spectrophotometric grade, ≥99.9%).

Analytical balance (Precision 0.01 mg).

Vortex mixer and Ultrasonic bath.

Amber microcentrifuge tubes (1.5 mL).

Step-by-Step Methodology
Step 1: Equilibration
Remove the vial of Z-Phe-Arg-pNA HCl from the freezer and allow it to equilibrate to room

temperature for 20–30 minutes inside a desiccator.

Reasoning: Opening a cold vial introduces atmospheric moisture, which degrades the

peptide.

Step 2: Gravimetric Calculation
Calculate the mass required for 1 mL of 10 mM solution.

Step 3: Dissolution
Weigh 6.12 mg of Z-Phe-Arg-pNA HCl into a sterile amber tube.

Add 1.0 mL of anhydrous DMSO.
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Vortex vigorously for 30 seconds.

If visible particles remain, sonicate in a water bath for 1–2 minutes at room temperature.

Checkpoint: The solution must be completely clear and colorless to pale yellow. Any

turbidity indicates incomplete dissolution.

Step 4: Aliquoting & Storage
Divide the stock into small aliquots (e.g., 50–100 µL) to avoid repeated freeze-thaw cycles.

Store at -20°C (stable for 1 month) or -80°C (stable for 6 months).

Protect from light.[2]

Visual Workflows
Figure 1: Stock Preparation Workflow
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Caption: Logical workflow for preparing high-stability Z-Phe-Arg-pNA stock solutions.

Figure 2: Enzymatic Reaction Mechanism
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Caption: Mechanism of Z-Phe-Arg-pNA cleavage by cysteine proteases yielding measurable

pNA.

Quality Control & Validation
Before running a critical assay, validate the quality of your stock solution.

Visual Inspection: Ensure no precipitate has formed after thawing.

Background Check (Self-Validating Step):

Dilute 10 µL of stock into 990 µL of assay buffer (without enzyme).

Measure Absorbance at 405 nm.[3][4]
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Pass Criteria: OD₄₀₅ < 0.05. High background indicates significant spontaneous hydrolysis

(free pNA presence), and the stock should be discarded.

Positive Control: Incubate with a known active enzyme (e.g., active Cathepsin B) to confirm

rapid color generation.

Safety & Handling
Toxicity: p-Nitroaniline (the release product) is toxic and a potential carcinogen. Z-Phe-Arg-

pNA should be handled as a hazardous chemical.

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Disposal: Dispose of all solutions containing pNA in hazardous chemical waste containers,

not down the sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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